Cas no 897456-80-3 (N'-(2-fluorophenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide)

• Product Name: N'-(2-fluorophenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide
• CAS No: 897456-80-3
• MF: C₁₉H₁₇FN₄O₂S
• MW: 384.427285909653
• CID: 5479780
• Update Time: 2025-07-15

N'-(2-fluorophenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2-fluorophenyl)-N2-[2-[(5-phenyl-1H-imidazol-2-yl)thio]ethyl]-
• N'-(2-fluorophenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide

• Inchi： 1S/C19H17FN4O2S/c20-14-8-4-5-9-15(14)23-18(26)17(25)21-10-11-27-19-22-12-16(24-19)13-6-2-1-3-7-13/h1-9,12H,10-11H2,(H,21,25)(H,22,24)(H,23,26)
• InChI Key： FQWWOXLPSWYBJF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)C(NCCSC1NC(C2=CC=CC=C2)=CN=1)=O

Additional information on N'-(2-fluorophenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide

Comprehensive Overview of N'-(2-fluorophenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide (CAS No. 897456-80-3)

The compound N'-(2-fluorophenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide, with the CAS number 897456-80-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a fluorophenyl group and a phenyl-imidazole core, makes it a promising candidate for various applications, including drug development and molecular biology. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to other bioactive compounds.

In recent years, the demand for small-molecule therapeutics and targeted drug delivery systems has surged, driven by advancements in precision medicine. This compound's sulfanylethyl and ethanediamide moieties contribute to its ability to interact with biological targets, making it a subject of interest for cancer research and neurodegenerative disease studies. Its fluorinated aromatic ring enhances its metabolic stability, a feature highly sought after in modern drug design.

From a synthetic chemistry perspective, the preparation of N'-(2-fluorophenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide involves multi-step organic reactions, including amide coupling and thioether formation. These processes require careful optimization to achieve high yields and purity, which are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. The compound's CAS No. 897456-80-3 serves as a unique identifier in chemical databases, facilitating its traceability in academic and industrial research.

The growing interest in personalized medicine and AI-driven drug discovery has further highlighted the importance of compounds like this. Computational tools, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, are increasingly used to predict its interactions with biological targets. This aligns with the broader trend of integrating machine learning and cheminformatics into drug development workflows.

Another area of exploration is the compound's potential role in anti-inflammatory therapies. The imidazole ring, a common pharmacophore in medicinal chemistry, is known for its ability to modulate immune responses. Coupled with the fluorophenyl group's electron-withdrawing properties, this molecule could offer novel mechanisms for treating chronic inflammatory conditions, a topic of high relevance in today's healthcare landscape.

In summary, N'-(2-fluorophenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide (CAS No. 897456-80-3) represents a versatile and scientifically valuable compound. Its applications span from drug discovery to biochemical research, reflecting the intersection of chemistry, biology, and technology. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.